Cas no 866131-78-4 (N-METHYL-N'-(1,4,6-TRIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-3-YL)THIOUREA)

• Product Name: N-METHYL-N'-(1,4,6-TRIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-3-YL)THIOUREA
• CAS No: 866131-78-4
• MF: C₁₁H₁₅N₅S
• MW: 249.335299730301
• MDL: MFCD03305740
• CID: 5226428
• Update Time: 2026-03-07

N-METHYL-N'-(1,4,6-TRIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-3-YL)THIOUREA Chemical and Physical Properties

Names and Identifiers

• N-METHYL-N'-(1,4,6-TRIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-3-YL)THIOUREA
• 3-methyl-1-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea

• MDL： MFCD03305740
• Inchi： 1S/C11H15N5S/c1-6-5-7(2)13-10-8(6)9(15-16(10)4)14-11(17)12-3/h5H,1-4H3,(H2,12,14,15,17)
• InChI Key： OFBLZWBWOLBTAP-UHFFFAOYSA-N
• SMILES： CC1C2C(NC(NC)=S)=NN(C=2N=C(C)C=1)C

Additional information on N-METHYL-N'-(1,4,6-TRIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-3-YL)THIOUREA

Introduction to N-Methyl-N'-(1,4,6-TRIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-3-YL)THIOUREA (CAS No. 866131-78-4)

N-Methyl-N'-(1,4,6-TRIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-3-YL)THIOUREA is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 866131-78-4, represents a unique structural motif that combines a pyrazolo[3,4-b]pyridine core with a thiourea functional group. The presence of trimethyl groups at the 1,4,6 positions of the pyrazolo[3,4-b]pyridine ring enhances its electronic properties and influences its reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The structural complexity of N-Methyl-N'-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)thiourea contributes to its potential as a versatile intermediate in drug discovery. The thiourea moiety is particularly noteworthy, as it serves as a common pharmacophore in medicinal chemistry due to its ability to form hydrogen bonds and coordinate with metal ions. These properties have been leveraged in the development of various therapeutic agents targeting neurological disorders, infectious diseases, and cancer.

Recent advancements in synthetic methodologies have enabled the efficient preparation of N-Methyl-N'-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)thiourea through multi-step reactions involving cyclization and condensation processes. The trimethyl-substituted pyrazolo[3,4-b]pyridine core provides a stable platform for further derivatization, allowing chemists to explore diverse structural analogs with tailored biological activities. This flexibility has been exploited in the design of novel compounds aimed at modulating enzyme inhibition and receptor binding.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds has been a cornerstone for developing innovative therapeutic strategies. The pyrazolo[3,4-b]pyridine scaffold is particularly interesting due to its presence in several bioactive molecules that have shown promise in preclinical and clinical studies. By incorporating functional groups such as thiourea into this framework, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of their candidates. The synthesis of N-Methyl-N'-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)thiourea exemplifies this approach, offering a promising lead compound for further investigation.

The chemical properties of N-Methyl-N'-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)thiourea make it an attractive candidate for use in various biochemical assays. Its ability to interact with biological targets such as enzymes and receptors has been investigated in several laboratory settings. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and proteases implicated in cancer progression. Additionally, the trimethyl groups on the pyrazolo[3,4-b]pyridine ring contribute to lipophilicity enhancements that could improve membrane permeability and oral bioavailability.

The role of computational chemistry in optimizing the structure-activity relationships (SAR) of N-Methyl-N'-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)thiourea cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify potential binding pockets on target proteins. These insights have guided synthetic efforts toward producing more potent and selective analogs. Furthermore，the integration of high-throughput screening (HTS) platforms has accelerated the discovery process by allowing rapid evaluation of large libraries of compounds for biological activity.

As research in pharmaceutical chemistry progresses，the demand for innovative intermediates like N-Methyl-N'-(1，4，6-trimethyl-lH-pyrazolo[34b]pyridin~yl)thiourea continues to grow。The versatility of this compound lies in its ability to serve as a building block for numerous derivatives，each with distinct biological profiles。Future studies may explore its potential application in treating inflammatory diseases、neurodegenerative disorders，and other conditions where modulating protein-protein interactions is key。

The synthesis and characterization of N-Methyl-N'-(1，4，6-trimethyl-lH-pyrazolo[34b]pyridin~yl)thiourea also highlight the importance of green chemistry principles in modern drug development。Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce environmental impact。By adopting these practices，the pharmaceutical industry can ensure that the discovery and production of new compounds align with global sustainability goals。

In conclusion，N-Methyl-N'-(l，4，6-trimethyl-lH-pyrazolo[l，44b]-pyridin~yl)thiourea (CAS No. 86613178_84) is a structurally intriguing compound with significant potential in pharmaceutical research。Its unique combination of functional groups and substituents makes it a valuable scaffold for developing novel therapeutic agents。With ongoing advancements in synthetic chemistry、computational biology，and green manufacturing techniques，this compound is poised to play an important role in future drug discovery efforts。